Cas no 23190-17-2 ((1S,2S)-2-amino-1,2-diphenylethan-1-ol)
23190-17-2 structure
Product Name:(1S,2S)-2-amino-1,2-diphenylethan-1-ol
CAS No:23190-17-2
MF:C14H15NO
MW:213.275003671646
MDL:MFCD03093886
CID:252126
PubChem ID:719821
Update Time:2025-04-19
(1S,2S)-2-amino-1,2-diphenylethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- Benzeneethanol, b-amino-a-phenyl-, (aS,bS)-
- (S,S)-(?)-2-Amino-1,2-diphenylethanol
- (+/-)-erythro-2-amino-1,2-diphenylethanol
- (1RS,2SR)-(-)-2-Amino-1,2-diphenylethanol
- (1S,2S)-(-)-2-Amino-1,2-diphenylethanol
- (1S,2S)-2-Amino-1,2-diphenyl-ethanol
- (1SR,2RS)-(+)-2-amino-1,2-diphenylethanol
- (S,S)-(-)-2-Amino-1,2-diphenylethanol
- AC1LEXZ4
- AC1Q59F3
- AR-1L7013
- CTK4F1058
- DL-erythro-2-amino-1.2-diphenylethanol
- SureCN2763479
- trans-2-amino-1,2-diphenyl-ethanol
- (1S,2S)-2-amino-1,2-diphenylethan-1-ol
- AC-10492
- J-015025
- SCHEMBL2763479
- rel-((1S,2S)-2-Amino-1,2-diphenylethan-1-ol)
- EN300-94707
- (1S, 2S)-2-amino-1, 2-diphenylethanol
- AS-30163
- YAA19017
- rac-2-Amino-1,2-diphenylethanol
- GEJJWYZZKKKSEV-KBPBESRZSA-N
- DTXSID60352133
- Benzeneethanol,b-amino-a-phenyl-,(as,bs)-
- (S,S)-(')-2-Amino-1,2-diphenylethanol
- (S,S)-(-)-2-Amino-1,2-diphenylethanol, >=99.5% (HPLC)
- (1S,2S)-2-amino-1,2-diphenylethanol
- AMY35695
- MFCD03093886
- CS-0053576
- 23190-17-2
- (S,S)-()-2-Amino-1,2-diphenylethanol
- AKOS017344540
- 13286-63-0
-
- MDL： MFCD03093886
- Inchi： 1S/C14H15NO/c15-13(11-7-3-1-4-8-11)14(16)12-9-5-2-6-10-12/h1-10,13-14,16H,15H2/t13-,14-/m0/s1
- InChI Key： GEJJWYZZKKKSEV-KBPBESRZSA-N
- SMILES： O[C@@H](C1C=CC=CC=1)[C@H](C1C=CC=CC=1)N
Computed Properties
- Exact Mass: 213.11545
- Monoisotopic Mass: 213.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 46.2A^2
Experimental Properties
- Density: 1.148
- Melting Point: 116-119 °C
- Boiling Point: 374.3°C at 760 mmHg
- Flash Point: 180.2°C
- Refractive Index: 1.621
- PSA: 46.25
- LogP: 3.12030
- Optical Activity: [α]/D -124±3°, c = 0.87 in ethanol
(1S,2S)-2-amino-1,2-diphenylethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019112911-250mg |
(1S,2S)-2-Amino-1,2-diphenylethanol |
23190-17-2 | 97% | 250mg |
$205.03 | 2023-09-02 | |
| Alichem | A019112911-1g |
(1S,2S)-2-Amino-1,2-diphenylethanol |
23190-17-2 | 97% | 1g |
$528.32 | 2023-09-02 | |
| Chemenu | CM251537-1g |
(1S,2S)-2-Amino-1,2-diphenylethanol |
23190-17-2 | 95+% | 1g |
$475 | 2021-06-16 | |
| Chemenu | CM251537-1g |
(1S,2S)-2-Amino-1,2-diphenylethanol |
23190-17-2 | 95%+ | 1g |
$475 | 2022-06-11 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 671223-500MG |
(1S,2S)-2-amino-1,2-diphenylethan-1-ol |
23190-17-2 | 500mg |
¥1315.31 | 2023-11-30 | ||
| eNovation Chemicals LLC | Y1208890-1G |
(1S,2S)-2-amino-1,2-diphenylethan-1-ol |
23190-17-2 | 97% | 1g |
$345 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1015540-100mg |
(S,S)-()-2-Amino-1,2-diphenylethanol |
23190-17-2 | 97% | 100mg |
$80 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1015540-250mg |
(S,S)-()-2-Amino-1,2-diphenylethanol |
23190-17-2 | 97% | 250mg |
$100 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1015540-1g |
(S,S)-()-2-Amino-1,2-diphenylethanol |
23190-17-2 | 97% | 1g |
$175 | 2024-06-07 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-255529-500 mg |
(S,S)-(−)-2-Amino-1,2-diphenylethanol, |
23190-17-2 | ≥99% | 500MG |
￥1,542.00 | 2023-07-10 |
(1S,2S)-2-amino-1,2-diphenylethan-1-ol Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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